Cas no 2229685-68-9 (1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine)

• Product Name: 1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine
• CAS No: 2229685-68-9
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5927599
• PubChem ID: 165784024
• Update Time: 2025-06-09

1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine
• 2229685-68-9
• EN300-1880991

• Inchi： 1S/C13H17N/c1-11(13(14)8-5-9-13)10-12-6-3-2-4-7-12/h2-4,6-7,10H,5,8-9,14H2,1H3/b11-10-
• InChI Key： HCEMBBICFYIJSZ-KHPPLWFESA-N
• SMILES： NC1(/C(=C\C2C=CC=CC=2)/C)CCC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine

Introduction to 1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine (CAS No. 2229685-68-9)

1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine, identified by the chemical compound code CAS No. 2229685-68-9, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, characterized by its cyclobutane ring fused with a phenylpropenone moiety, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine consists of a cyclobutane ring substituted with an amine group at the 1-position and an allylphenyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for various biological activities. The presence of the phenylpropenone unit suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been growing interest in developing novel small molecules that can interact with biological systems in unique ways. The structural features of 1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine make it an attractive scaffold for designing compounds with therapeutic potential. Specifically, the cyclobutane ring can enhance metabolic stability, while the phenylpropenone moiety can serve as a pharmacophore for binding to specific targets.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. Preliminary studies have suggested that molecules with similar structural motifs may exhibit properties that are beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the aggregation of misfolded proteins, and compounds that can disrupt these aggregates could offer new therapeutic strategies.

Furthermore, the allylphenyl group in 1-(1-phenylprop-1-en-2-yl)cyclobutan-1-amine provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. For instance, introducing additional substituents at this position could enhance binding affinity or modulate pharmacokinetic profiles. This flexibility makes it a valuable tool for medicinal chemists working on developing new drug candidates.

Recent advances in computational chemistry have also facilitated the study of 1-(1-phenylpropenon-cyclobutanamidine) (another name for this compound) by enabling virtual screening and molecular docking simulations. These computational approaches can help identify potential binding interactions between the molecule and biological targets, thereby accelerating the drug discovery process. By leveraging these technologies, researchers can optimize the structure of CAS No 2229685689 to improve its efficacy and selectivity.

The synthesis of CAS No 2229685689 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the cyclobutane ring, followed by functional group transformations to introduce the amine and phenylpropenone moieties. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale pharmaceutical applications.

In addition to its potential therapeutic applications, CAS No 2229685689 has also been explored as a building block for more complex molecules. Its unique structural features make it a versatile scaffold for designing novel compounds with diverse biological activities. For example, derivatives of this molecule could be investigated for their anti-inflammatory, antiviral, or anticancer properties.

The pharmacological profile of CAS No 2229685689 is still under investigation, but initial studies have provided valuable insights into its potential mechanisms of action. The amine group can interact with basic amino acid residues in proteins, while the phenylpropenone moiety may engage in hydrophobic interactions or π-stacking with aromatic residues. These interactions could modulate enzyme activity or receptor signaling pathways relevant to various diseases.

Future research on CAS No 2229685689 will likely focus on refining its chemical structure to enhance its pharmacological properties. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying optimized derivatives with improved efficacy and reduced side effects. Additionally, preclinical studies will be essential to evaluate its safety and pharmacokinetic profiles before moving into human trials.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like CAS No 2229685689 exemplifies how fundamental research can lead to innovative therapeutic strategies for treating human diseases. As our understanding of biological systems continues to grow, molecules like this will play an increasingly important role in addressing unmet medical needs.